Cas no 2227879-97-0 (rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2227879-97-0
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5967010
• PubChem ID: 165713898
• Update Time: 2025-07-16

rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• rac-(1R,2S)-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-amine
• 2227879-97-0
• EN300-1969954

• Inchi： 1S/C8H10F3N3/c1-14-3-5(4-2-6(4)12)7(13-14)8(9,10)11/h3-4,6H,2,12H2,1H3/t4-,6+/m0/s1
• InChI Key： OLUNVGYJESBQEV-UJURSFKZSA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@@H]1C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Introduction to rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2227879-97-0)

Rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine, with the CAS number 2227879-97-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and features a trifluoromethyl-substituted pyrazole ring, which contributes to its distinct chemical and biological characteristics.

The cyclopropanamine scaffold is a versatile platform for the development of bioactive molecules. The presence of the trifluoromethyl group on the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug discovery and development. Recent studies have highlighted the importance of such modifications in improving the pharmacokinetic properties and biological activity of small molecules.

In terms of its synthesis, rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of a suitable cyclopropane derivative with a trifluoromethylated pyrazole precursor, followed by reductive amination to introduce the amine functionality. The racemic nature of this compound can be attributed to the chiral centers present in the cyclopropane ring, which can be resolved using chiral chromatography or enzymatic methods if enantiomerically pure forms are required.

The biological activity of rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against a range of targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its kinase inhibitory properties, rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine has also demonstrated promising activity as an antagonist at specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. The ability of this compound to modulate GPCR activity suggests its potential utility in treating conditions such as pain, neurological disorders, and metabolic diseases.

Clinical trials involving rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The structural diversity and functional versatility of rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine make it an excellent candidate for further optimization through medicinal chemistry efforts. Researchers are actively exploring structure–activity relationships (SAR) to identify analogs with enhanced potency, selectivity, and pharmacological properties. These efforts aim to develop more effective therapeutic agents for unmet medical needs.

In conclusion, rac-(1R,2S)-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2227879-97-0) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable tool for both academic research and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future advancements in drug discovery.